1-{1-[2-(2-Methoxyphenyl)acetyl]piperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione

• IUPAC Name: 1-[1-[2-(2-methoxyphenyl)acetyl]piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
• InChI: InChI=1S/C19H22F3N3O4/c1-29-15-5-3-2-4-13(15)10-16(26)23-8-6-14(7-9-23)24-11-17(27)25(18(24)28)12-19(20,21)22/h2-5,14H,6-12H2,1H3
• InChI Key: QYLRRIRRMLMHEJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)N2CCC(CC2)N3CC(=O)N(C3=O)CC(F)(F)F
• Molecular Formula: C19H22F3N3O4
• Molecular Weight: 413.4 g/mol

Description

1-{1-[2-(2-Methoxyphenyl)acetyl]piperidin-4-yl}-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione is a useful research compound. Its molecular formula is C19H22F3N3O4 and its molecular weight is 413.397. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Activities

• Cancer Efflux Pump Inhibition : Imidazolidin-2,4-dione derivatives have shown potent inhibitory action on the ABCB1 efflux pump in cancer cells, indicating their potential in overcoming multidrug resistance in cancer treatment. Their cytotoxic and antiproliferative activities were evaluated, showing significant effects, particularly in T-lymphoma cells resistant to multiple drugs (Żesławska et al., 2019).

• Hypoglycemic Activity : Thiazolidine-2,4-dione derivatives have been explored for their hypoglycemic activity, suggesting their potential in treating conditions like diabetes by affecting insulin-induced adipocyte differentiation and demonstrating in vivo activity in genetically diabetic mice (Oguchi et al., 2000).

Synthetic Methodologies

• Synthesis of Imidazolidine Derivatives : Research into the synthesis of imidazolidine-2,4-dione derivatives, particularly focusing on variations like spiroimidazolidine derivatives, provides insights into the chemical strategies that can be employed to create compounds with potential pharmacological activities. This includes exploring the effects of molecular geometry, intermolecular interactions, and crystal packing on their biological activities (Badr et al., 1981).

• Novel Mannich Bases and Their Pharmacological Profile : The development of imidazolidine-2,4-dione derivatives with dual receptor affinity illustrates the sophisticated chemical modifications possible to enhance biological activity, aiming at antidepressant and anxiolytic effects. These compounds show how structural alterations can modulate receptor interactions and pharmacological outcomes (Czopek et al., 2013).